Cas no 2138304-60-4 (5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one)

• Product name: 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138304-60-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5992960
• PubChem ID: 165742212

5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-803372
• 2138304-60-4
• 5-(1-ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one
• 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H13NO2/c1-4-13-8(3)9-5-7(2)10(12)11-6-9/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： KUFZTTMPWREBPP-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CNC(C(C)=C1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1

Additional information on 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one

5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one (CAS No. 2138304-60-4): A Comprehensive Overview

5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one (CAS No. 2138304-60-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one is notable for its 1,2-dihydropyridin-2-one core, which is a common scaffold in many bioactive molecules. The presence of the 1-ethoxyethenyl and 3-methyl substituents imparts specific functionalities that contribute to its pharmacological profile. These structural elements have been shown to influence the compound's solubility, stability, and biological activity.

Recent research has highlighted the potential of 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one as a lead compound in the development of new therapeutic agents. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cellular signaling. These findings suggest that the compound may have applications in the treatment of a wide range of diseases, such as cardiovascular disorders, neurodegenerative diseases, and cancer.

In the context of cardiovascular health, 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one has been investigated for its potential to inhibit platelet aggregation and reduce blood pressure. Preclinical studies have shown that it can effectively lower blood pressure in hypertensive animal models without causing significant side effects. This makes it a promising candidate for the development of antihypertensive drugs with improved safety profiles.

Neurodegenerative diseases are another area where 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one shows potential. Research has indicated that the compound can protect neurons from oxidative stress and inhibit the formation of amyloid-beta plaques, which are hallmarks of Alzheimer's disease. These neuroprotective properties make it a valuable target for further investigation in the context of neurodegenerative disorders.

Cancer research has also benefited from the study of 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth. The mechanism by which it exerts these effects is not yet fully understood but is believed to involve modulation of signaling pathways such as PI3K/Akt and MAPK. These findings suggest that the compound may have therapeutic potential in oncology.

The synthesis of 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate aldehyde with a substituted pyridine derivative followed by cyclization and functional group manipulation. The choice of starting materials and reaction conditions can significantly impact the efficiency and scalability of the synthesis process.

In terms of pharmacokinetics, 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics make it suitable for oral administration in therapeutic settings. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

The safety profile of 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one has been evaluated through various preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 5-(1-Ethoxyethenyl)-3-methyl-1,2-dihydropyridin-2-one (CAS No. 2138304-60-4) represents a promising lead compound with a diverse range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.